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Compound of Interest

Compound Name: 2,15-Hexadecanedione

Cat. No.: B093339 Get Quote

Navigating the landscape of laboratory research requires a steadfast commitment to safety,

especially when working with chemical compounds where comprehensive toxicological data

may be limited. This guide provides essential safety and logistical information for the handling

of 2,15-Hexadecanedione, a long-chain diketone. While current data suggests a low hazard

profile, this document is structured to foster a culture of caution and meticulous practice,

ensuring the well-being of researchers and the integrity of experimental outcomes.

Hazard Assessment and Profile
2,15-Hexadecanedione is a solid organic compound. A review of available Safety Data Sheets

(SDS) indicates that it is not classified as a hazardous substance under the OSHA Hazard

Communication Standard.[1] However, it is crucial to recognize that the absence of extensive

toxicological data necessitates a cautious approach. As a matter of sound scientific practice, all

chemicals should be handled as potentially hazardous until a comprehensive toxicological

profile is established.
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Property Value Source

Molecular Formula C16H30O2 PubChem[2]

Molecular Weight 254.41 g/mol PubChem[2]

Appearance Solid TCI Chemicals[3]

Melting Point 33°C (Freezing point) TCI Chemicals[3]

Due to its solid nature at room temperature, the primary routes of exposure are inhalation of

dust particles, skin contact, and eye contact.[4]

Personal Protective Equipment (PPE): Your First Line of
Defense
The selection of appropriate PPE is paramount to minimizing exposure. The following PPE is

mandatory when handling 2,15-Hexadecanedione, with the rationale for each component

explained to ensure a deep understanding of the protective measures.

Eye Protection: Chemical safety goggles are required at all times in the laboratory when

handling chemicals.[5][6] They provide a crucial barrier against airborne particles and

accidental splashes.

Hand Protection: Chemical-resistant gloves are essential to prevent skin contact.[4] Nitrile

gloves are a suitable choice for handling solid organic compounds and provide good

resistance to a variety of chemicals.[6][7] It is critical to inspect gloves for any signs of

degradation or perforation before use and to remove them using the proper technique to

avoid contaminating the skin.

Protective Clothing: A long-sleeved laboratory coat should be worn to protect the skin and

clothing from potential contamination.[4][5] The lab coat should be fully buttoned to provide

maximum coverage.

Footwear: Closed-toe shoes are a fundamental requirement in any laboratory setting to

protect the feet from spills and falling objects.[6]

Experimental Workflow for Donning and Doffing PPE
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Donning PPE
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Caption: A logical workflow for donning and doffing Personal Protective Equipment to minimize

contamination.

Operational Plan: Step-by-Step Handling Procedures
Adherence to a systematic operational plan is crucial for the safe handling of any chemical. The

following steps provide a clear guide for working with 2,15-Hexadecanedione.

3.1. Preparation:

Designated Area: Conduct all handling of solid 2,15-Hexadecanedione in a well-ventilated

area, such as a chemical fume hood, to minimize the potential for inhalation of dust particles.

Gather Materials: Before starting, ensure all necessary equipment, including spatulas,

weighing paper, and labeled containers, are within easy reach to avoid unnecessary

movement with an open container of the chemical.

Consult SDS: Always have the Safety Data Sheet readily available for reference.

3.2. Weighing and Transfer:

Use a Spatula: Always use a clean spatula to transfer the solid chemical.[4] Never touch the

chemical with your hands, even when wearing gloves.
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Minimize Dust: When transferring the solid, do so carefully and close to the receiving

container to minimize the generation of airborne dust.

Clean Up Spills Immediately: In the event of a small spill, carefully sweep up the solid

material and place it in a designated waste container.

3.3. In Case of Exposure:

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, holding the eyelids open. Seek medical attention.[1]

Skin Contact: Wash the affected area thoroughly with soap and water.[1]

Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.

Ingestion: Rinse the mouth with water. Do not induce vomiting. Seek medical attention.[1]

Logical Relationship for Safe Handling
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Caption: A logical progression of steps for the safe handling of solid chemicals in a laboratory

setting.
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Disposal Plan: Ensuring Environmental Responsibility
Proper disposal of chemical waste is a critical component of laboratory safety and

environmental stewardship.

4.1. Waste Characterization: Based on available information, 2,15-Hexadecanedione is

considered a non-hazardous solid waste.[8][9][10] However, it is the responsibility of the waste

generator to make a final determination.[9]

4.2. Disposal Procedure:

Solid Waste Container: Place solid 2,15-Hexadecanedione waste in a clearly labeled,

sealed container designated for non-hazardous solid chemical waste.[8][9]

Labeling: The label should include the chemical name ("2,15-Hexadecanedione") and be

marked as "non-hazardous."[9]

Institutional Guidelines: Follow all institutional and local regulations for the final disposal of

non-hazardous solid waste.[8][10][11] Do not dispose of solid chemicals in the regular trash

unless explicitly permitted by your institution's environmental health and safety office.[8][12]

4.3. Empty Container Disposal: Empty containers that previously held 2,15-Hexadecanedione
should be managed according to your institution's guidelines for empty chemical containers.[8]

Generally, this involves defacing the original label and disposing of the container in the

appropriate recycling or waste stream.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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